Sultams are a class of pharmaceutical agents primarily used in veterinary medicine to treat bacterial infections and parasitic diseases. These compounds exhibit broad-spectrum antibacterial activity, targeting Gram-positive and Gram-negative bacteria effectively. Sultams often contain a sulfanilamide moiety and can be administered orally or parenterally depending on the specific formulation. They work by inhibiting dihydropteroate synthase (DHPS), a crucial enzyme in folic acid biosynthesis, thereby preventing bacterial growth. Due to their effectiveness against various pathogens, sultams are widely used in livestock and companion animals to control infectious diseases, ensuring animal health and productivity. Additionally, some formulations of sultams can also exert anti-parasitic effects by disrupting parasite metabolism or interfering with cellular processes.